5-nitro-2-piperazin-1-yl-benzoic Acid
Description
5-Nitro-2-piperazin-1-yl-benzoic acid is a biochemical compound with the molecular formula C11H13N3O4 and a molecular weight of 251.24 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of 5-nitro-2-piperazin-1-yl-benzoic acid is represented by the formula C11H13N3O4 . The InChI code for this compound is 1S/C11H13N3O4/c15-11(16)9-7-8(14(17)18)1-2-10(9)13-5-3-12-4-6-13/h1-2,7,12H,3-6H2,(H,15,16) .Physical And Chemical Properties Analysis
5-Nitro-2-piperazin-1-yl-benzoic acid is a solid compound with a melting point of 295 degrees Celsius .Scientific Research Applications
Chemical Properties
“5-nitro-2-piperazin-1-yl-benzoic Acid” has the molecular formula C11H13N3O4 and a molecular weight of 251.24 . It is a solid substance with a melting point of 295°C .
Anticancer Research
This compound has been used in the synthesis of anticancer drugs. Some studies have shown that certain derivatives of this compound exhibit a moderate effect primarily on renal cancer cell lines .
Antimicrobial Research
Research has been conducted on similar compounds for their antimicrobial properties. For example, 2-(Piperazin-1-yl)naphtho[2,3-d] has shown some promising results against certain bacterial strains .
Diabetes Treatment
Derivatives of this compound, such as 5-(4-Methylpiperazin-1-yl)-2-nitroaniline, have been used as inhibitors of SIRT6 for the treatment of diabetes .
Proteomics Research
This compound is also used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions.
Biochemical Research
“5-nitro-2-piperazin-1-yl-benzoic Acid” is used in various biochemical research applications . Biochemical research involves the study of the chemical substances and vital processes occurring in living organisms.
properties
IUPAC Name |
5-nitro-2-piperazin-1-ylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O4/c15-11(16)9-7-8(14(17)18)1-2-10(9)13-5-3-12-4-6-13/h1-2,7,12H,3-6H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWUVCZAMVSJRDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30377459 |
Source
|
| Record name | 5-nitro-2-piperazin-1-yl-benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30377459 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-nitro-2-piperazin-1-yl-benzoic Acid | |
CAS RN |
168123-39-5 |
Source
|
| Record name | 5-nitro-2-piperazin-1-yl-benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30377459 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(1R,2R,3S,4R)-2-formyl-4-methyl-3-(3-oxobutyl)cyclohexyl]prop-2-enoic Acid](/img/structure/B190194.png)
![(1R,3R)-5-[(2E)-2-[(1R,3As,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]cyclohexane-1,3-diol](/img/structure/B190201.png)
